Cas no 1391467-35-8 (1-Butyl-5-fluoro-1h-indole-2-carboxylic acid)

• Product Name: 1-Butyl-5-fluoro-1h-indole-2-carboxylic acid
• CAS No: 1391467-35-8
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD23162174
• CID: 4785128
• Update Time: 2025-05-20

1-Butyl-5-fluoro-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-fluoro-1h-indole-2-carboxylic acid
• 1-butyl-5-fluoroindole-2-carboxylic acid
• 1-Butyl-5-fluoro-1h-indole-2-carboxylic acid

• MDL： MFCD23162174
• Inchi： 1S/C13H14FNO2/c1-2-3-6-15-11-5-4-10(14)7-9(11)8-12(15)13(16)17/h4-5,7-8H,2-3,6H2,1H3,(H,16,17)
• InChI Key： OFLCYQKYKQFOIC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(=O)O)N2CCCC

Computed Properties

• Exact Mass: 235.10085685 g/mol
• Monoisotopic Mass: 235.10085685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2
• Molecular Weight: 235.25

Additional information on 1-Butyl-5-fluoro-1h-indole-2-carboxylic acid

Introduction to 1-Butyl-5-fluoro-1H-indole-2-carboxylic acid (CAS No. 1391467-35-8)

1-Butyl-5-fluoro-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service number 1391467-35-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro-substituted indole core with a butyl carboxylic acid moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a fluorine atom at the 5-position of the indole ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules. Compounds containing indole moieties exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a fluorine atom at the 5-position not only modifies the electronic properties of the indole ring but also influences its interactions with biological targets. This modification can lead to increased metabolic stability, improved binding affinity, and enhanced pharmacokinetic profiles.

The butyl carboxylic acid group at the 2-position of the indole ring further contributes to the compound's complexity and functionality. This group can participate in various chemical reactions, such as esterification or amidation, which are crucial for drug development. The carboxylic acid moiety also provides a site for further derivatization, allowing chemists to explore diverse chemical space and optimize biological activity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel derivatives of 1-butyl-5-fluoro-1H-indole-2-carboxylic acid. These studies have highlighted its potential as a lead compound for developing new therapeutic agents. For instance, virtual screening algorithms have identified analogs of this compound that exhibit potent activity against specific enzymes and receptors implicated in diseases such as cancer and neurodegeneration.

In the context of oncology research, the fluoro-substituted indole derivatives have shown promise as inhibitors of kinases and other critical enzymes involved in tumor growth and progression. The structural features of 1-butyl-5-fluoro-1H-indole-2-carboxylic acid make it an attractive candidate for further investigation in this field. Preclinical studies have demonstrated that certain analogs derived from this scaffold can selectively target malignant cells while minimizing toxicity to healthy tissues.

Beyond oncology, this compound has also been explored for its potential in treating inflammatory and autoimmune disorders. The indole core is known to modulate immune responses through interactions with receptors such as peroxisome proliferator-activated receptors (PPARs). The presence of a fluorine atom enhances these interactions, leading to more potent immunomodulatory effects. This has opened up new avenues for developing treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-butyl-5-fluoro-1H-indole-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indole core efficiently. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The fluorine atom in 1-butyl-5-fluoro-1H-indole-2-carboxylic acid contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes it an ideal candidate for further development into a drug candidate.

As research continues to uncover new biological targets and mechanisms, compounds like 1-butyl-5-fluoro-1H-indole-2-carboxylic acid will play an increasingly important role in drug discovery and development. The combination of computational modeling with experimental validation provides a robust framework for optimizing these molecules into effective therapeutic agents. Future studies may focus on exploring additional derivatives and understanding their mode of action at a molecular level.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel analogs based on 1-butyl-5-fluoro-1H-indole-2-carboxylic acid. By integrating structural motifs found in bioactive natural products with synthetic modifications, researchers aim to develop drugs that are both potent and well-tolerated. This approach leverages the wealth of chemical diversity present in nature while enhancing efficacy through rational design principles.

In conclusion,1-butyl-5-fluoro-1H-indole-2-carboxylic acid (CAS No. 1391467-35-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,this compound will continue to be a valuable asset in the quest for novel treatments.